2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide

• IUPAC Name: 2-cyano-N-(2,6-dimethylphenyl)-3-(1-phenyl-3-pyridin-3-ylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C26H21N5O/c1-18-8-6-9-19(2)24(18)29-26(32)21(15-27)14-22-17-31(23-11-4-3-5-12-23)30-25(22)20-10-7-13-28-16-20/h3-14,16-17H,1-2H3,(H,29,32)
• InChI Key: ODWTYGWDDCIGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=CC2=CN(N=C2C3=CN=CC=C3)C4=CC=CC=C4)C#N
• Molecular Formula: C26H21N5O
• Molecular Weight: 419.5 g/mol

Description

2-cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide is a useful research compound. Its molecular formula is C26H21N5O and its molecular weight is 419.488. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

2-Cyano-N-(2,6-dimethylphenyl)-3-[1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-4-yl]prop-2-enamide serves as a key intermediate in the synthesis of various heterocyclic compounds. It has been utilized in the preparation of coumarins, pyridines, pyrroles, thiazoles, and pyrazolopyridine derivatives, demonstrating its versatility in heterocyclic chemistry. These compounds exhibit significant antimicrobial properties, highlighting the chemical's potential in developing new therapeutic agents (Abu-Melha, 2013).

Antimicrobial and Antitumor Activities

Research into the antimicrobial and antitumor activities of compounds derived from this compound has shown promising results. Novel pyrazolopyrimidines and thiazole derivatives based on this chemical framework have been synthesized and tested for their biological activities. These studies have found several compounds with significant antimicrobial and antitumor properties, contributing to the ongoing search for effective treatments against various pathogens and cancer cells (Gouda et al., 2010).

Antioxidant Properties

Additionally, the synthesis of new heterocycles incorporating the pyrazolopyridine moiety, derived from this compound, has been explored for their antioxidant activities. Some of these novel compounds have demonstrated promising antioxidant activities, suggesting their potential application in preventing oxidative stress-related diseases (Mohamed & El-Sayed, 2019).

Applications in Material Science

The chemical is also of interest in material science, where it is used to synthesize aromatic polyamides and polyimides containing pendent pyrazole rings with amino and cyano groups. These polymers exhibit high thermal stability and solubility in various organic solvents, making them suitable for high-performance materials applications (Kim et al., 2016).